![molecular formula C25H24Cl2N2O3 B4263928 1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine](/img/structure/B4263928.png)
1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine
Overview
Description
1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine, also known as BPP, is a synthetic compound that has been widely used in scientific research. BPP is a piperazine derivative that has shown potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
The mechanism of action of 1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine is not fully understood. However, studies have shown that it may act through multiple pathways, including the modulation of the immune response, the inhibition of cell proliferation, and the induction of apoptosis. This compound has also been shown to interact with various molecular targets, including G protein-coupled receptors and ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by modulating the immune response. This compound has also been shown to inhibit cancer cell growth and induce apoptosis. In addition, this compound has been shown to have neuroprotective effects, including the ability to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized with high yields and purity. This compound has also been shown to have a wide range of potential therapeutic effects, making it a versatile compound for scientific research. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine. One direction is to further investigate the mechanism of action of this compound and its molecular targets. Another direction is to study the potential therapeutic effects of this compound in animal models of various diseases. Additionally, the development of new analogs of this compound with improved solubility and reduced toxicity could lead to the development of more potent therapeutic agents.
Scientific Research Applications
1-[4-(benzyloxy)phenyl]-4-[(2,5-dichlorophenoxy)acetyl]piperazine has been studied extensively for its potential therapeutic effects. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. This compound has been studied in vitro and in vivo for its effects on cancer cell growth and proliferation. It has also been studied for its ability to modulate the immune response and reduce inflammation.
properties
IUPAC Name |
2-(2,5-dichlorophenoxy)-1-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]ethanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24Cl2N2O3/c26-20-6-11-23(27)24(16-20)32-18-25(30)29-14-12-28(13-15-29)21-7-9-22(10-8-21)31-17-19-4-2-1-3-5-19/h1-11,16H,12-15,17-18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOARVTRCYVCFBN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)COC4=C(C=CC(=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.